Cas no 7033-82-1 (3-Piperidinecarbonitrile, 3-ethyl-2-oxo-)

• Product Name: 3-Piperidinecarbonitrile, 3-ethyl-2-oxo-
• CAS No: 7033-82-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 547408
• PubChem ID: 12119448
• Update Time: 2025-04-19

3-Piperidinecarbonitrile, 3-ethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarbonitrile, 3-ethyl-2-oxo-
• 3-ethyl-2-oxopiperidine-3-carbonitrile
• 7033-82-1
• DTXSID70477922

• Inchi： 1S/C8H12N2O/c1-2-8(6-9)4-3-5-10-7(8)11/h2-5H2,1H3,(H,10,11)
• InChI Key： LYVUELFQFKMIRZ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)(CC)CCCN1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89